Cas no 2172064-76-3 (methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate)
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxetanecarboxylic acid, 3-[(aminosulfonyl)methyl]-, methyl ester
- Methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate
- EN300-1617821
- CS-0375040
- 2172064-76-3
- SCHEMBL21962928
- methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate
-
- Inchi: 1S/C6H11NO5S/c1-11-5(8)6(2-12-3-6)4-13(7,9)10/h2-4H2,1H3,(H2,7,9,10)
- InChI Key: SBGNRRJNMWFDTP-UHFFFAOYSA-N
- SMILES: O1CC(CS(N)(=O)=O)(C(OC)=O)C1
Computed Properties
- Exact Mass: 209.03579362g/mol
- Monoisotopic Mass: 209.03579362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.454±0.06 g/cm3(Predicted)
- Boiling Point: 346.0±40.0 °C(Predicted)
- pka: 10.44±0.60(Predicted)
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1617821-0.05g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 0.05g |
$1657.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-0.1g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 0.1g |
$1735.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-0.25g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 0.25g |
$1814.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-0.5g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 0.5g |
$1893.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-1.0g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 1g |
$1971.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-2.5g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 2.5g |
$3865.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-5.0g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 5g |
$5719.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-10.0g |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 10g |
$8480.0 | 2023-06-04 | ||
| Enamine | EN300-1617821-50mg |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 50mg |
$1657.0 | 2023-09-23 | ||
| Enamine | EN300-1617821-100mg |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate |
2172064-76-3 | 100mg |
$1735.0 | 2023-09-23 |
methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate
Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate: A Versatile Compound in Pharmaceutical and Biomedical Research
Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate (CAS No. 2172064-76-3) represents a significant advancement in the field of pharmaceutical chemistry and biomedical research. This compound, characterized by its unique molecular structure, has attracted considerable attention due to its potential applications in drug development, targeted therapy, and biological activity modulation. Recent studies have highlighted its role in enzyme inhibition, cell signaling pathways, and drug delivery systems, making it a promising candidate for further exploration in both academic and industrial settings.
As a derivative of oxetane, the core structure of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate features a four-membered ring fused with a sulfamoyl group and a carboxylate moiety. This combination of functional groups imparts unique chemical properties, such
The synthetic pathway of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate has been extensively studied, with recent advancements in asymmetric catalysis and green chemistry enabling more efficient and sustainable methods of production. Researchers have reported the use of transition metal catalysts and enantioselective reactions to achieve high yields and stereocontrol, which are critical for its application in pharmaceutical formulations. These developments align with the growing emphasis on environmentally friendly synthesis and process optimization in the chemical industry.
Recent studies have demonstrated the biological activity of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate in various in vitro and in vivo models. For instance, a 2023 publication in Journal of Medicinal Chemistry reported its potential as an inhibitor of protein kinases, which are key targets in the treatment of oncological disorders. The compound's ability to modulate signal transduction pathways and cell proliferation has sparked interest in its use as a lead compound for the development of targeted therapies.
Moreover, the pharmacokinetic profile of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate has been evaluated in preclinical studies. Researchers have noted its favorable bioavailability and metabolic stability, which are essential parameters for drug candidates. These properties are attributed to the hydrophilic and hydrophobic balance of its molecular structure, enabling it to interact effectively with biological membranes while maintaining solubility in aqueous environments.
The application potential of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate extends beyond traditional pharmacological uses. Recent research has explored its role in nano-drug delivery systems, where its chemical stability and functional group versatility allow for the conjugation of targeting ligands and payload molecules. This capability has been leveraged to enhance the selectivity and efficacy of therapeutic agents in precision medicine applications.
Additionally, the synthetic derivatives of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate have been investigated for their antimicrobial and anti-inflammatory properties. A 2024 study published in Antimicrobial Agents and Chemotherapy highlighted the compound's potential as a novel antimicrobial agent, demonstrating its ability to disrupt biofilm formation and inhibit bacterial growth. These findings underscore the compound's versatility in addressing multidrug-resistant pathogens and chronic infections.
The mechanism of action of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate has been further elucidated through computational modeling and structural analysis. These studies suggest that the compound interacts with specific protein targets by forming hydrogen bonds and hydrophobic interactions, which are crucial for its binding affinity and functional activity. Such insights are vital for the rational design of structure-based drug discovery and drug optimization strategies.
Despite its promising attributes, the development of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate as a therapeutic agent is not without challenges. Researchers have identified potential toxicological concerns and side effects associated with its use, necessitating further preclinical and clinical trials. The long-term safety profile and pharmacodynamic effects of the compound are currently under investigation to ensure its therapeutic safety and efficacy in human applications.
In conclusion, Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate represents a significant advancement in the field of chemical synthesis and pharmacological research. Its unique molecular structure, combined with its demonstrated biological activity and application potential, positions it as a valuable compound for further exploration. As research continues to uncover its mechanistic insights and therapeutic applications, the compound is poised to play a pivotal role in the development of novel therapeutic strategies and innovative drug delivery systems.
For those interested in the synthesis, characterization, and application of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate, ongoing research and collaborative efforts in the scientific community will be crucial in translating these findings into practical solutions. The continued exploration of this compound's properties and potential applications will undoubtedly contribute to advancements in pharmaceutical science, biotechnology, and healthcare innovation.
As the field of drug development evolves, the interdisciplinary approach to studying compounds like Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate will remain essential. By integrating chemical synthesis, biological testing, and computational modeling, researchers can unlock new possibilities for therapeutic applications. The future of pharmaceutical research lies in the continued exploration of such compounds, ensuring that they meet the evolving needs of patients and healthcare providers.
In summary, Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate exemplifies the potential of organic chemistry in addressing complex medical challenges. Its unique structure and diverse applications highlight the importance of innovative research and collaborative efforts in advancing pharmaceutical science. As we continue to explore the properties and potential of this compound, we can anticipate significant contributions to the development of new therapeutic agents and improved patient outcomes.
Ultimately, the study of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate serves as a testament to the power of scientific inquiry and technological innovation. By understanding its chemical properties, biological activities, and application potential, we can pave the way for breakthroughs in medical research and healthcare solutions. The journey of this compound from the laboratory to the clinic underscores the importance of rigorous research, collaboration, and innovation in advancing pharmaceutical science and improving patient care.
As we move forward, the continued exploration of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate and similar compounds will be instrumental in shaping the future of pharmaceutical research. The insights gained from this compound's study will undoubtedly contribute to the development of new therapeutic strategies, advanced drug delivery systems, and improved patient outcomes. The potential of this compound to impact the field of pharmaceutical science is vast, and its journey from discovery to application is a compelling example of the power of scientific innovation.
In conclusion, the study of Methyl 3-(Sulfamoylmethyl)Oxetane-3-Carboxylate highlights the importance of interdisciplinary research and collaborative efforts in advancing pharmaceutical science. Its unique structure and diverse applications underscore the potential of organic chemistry in addressing complex medical challenges. As we continue to explore the properties and potential of this compound, we can anticipate significant contributions to the development of new therapeutic agents and <improved patient outcomes. The journey of this compound from the laboratory to the clinic serves as a testament to the power of scientific inquiry, technological innovation, and collaborative research in advancing pharmaceutical science and improving patient care.
2172064-76-3 (methyl 3-(sulfamoylmethyl)oxetane-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)